1-[(4-Butylphenyl)sulfonyl]piperazine

• IUPAC Name: 1-(4-butylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C14H22N2O2S/c1-2-3-4-13-5-7-14(8-6-13)19(17,18)16-11-9-15-10-12-16/h5-8,15H,2-4,9-12H2,1H3
• InChI Key: IPZZHANOMZLYJA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)S(=O)(=O)N2CCNCC2
• Molecular Formula: C14H22N2O2S
• Molecular Weight: 282.40 g/mol

Description

“1-[(4-Butylphenyl)sulfonyl]piperazine” is an organic compound that belongs to the class of compounds known as phenylpiperazines. These are compounds containing a phenylpiperazine skeleton, which consists of a piperazine bound to a phenyl group.

Molecular Structure Analysis

The molecular formula of “this compound” is C14H22N2O2S. The InChI code is 1S/C14H22N2O2S/c1-2-3-4-13-5-7-14(8-6-13)19(17,18)16-11-9-15-10-12-16/h5-8,15H,2-4,9-12H2,1H3.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 282.41. It is recommended to be stored at a temperature of 28°C.

Scientific Research Applications

Cancer Research and Treatment

1-[(4-Butylphenyl)sulfonyl]piperazine derivatives have shown significant applications in the field of cancer research and treatment. For example, a series of 1-benzhydryl-sulfonyl-piperazine derivatives were synthesized and exhibited inhibitory activity against MDA-MB-231 breast cancer cell proliferation. Notably, the compound 1-benzhydryl-4-(4-tert-butyl-benzenesulfonyl)-piperazine displayed considerable inhibitory activity (Ananda Kumar et al., 2007). Additionally, a series of sulfonamide-1,2,3-triazole derivatives bearing a dithiocarbamate moiety, linked to a 4-substituted piperazine, showed promising antiproliferative activity against various cancer cell lines, indicating their potential as lead compounds for antitumor agents (Fu et al., 2017).

Antibacterial Applications

The derivatives of this compound have also been explored for their antibacterial properties. For instance, novel 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine derivatives were synthesized and exhibited notable antibacterial activities against various pathogens (Wu Qi, 2014). Moreover, N-sulfonated derivatives of 1-[(E)-3-phenyl-2-propenyl]piperazine were found to be effective inhibitors of bacterial strains such as Bacillus subtilis and Escherichia coli, showcasing their potential as antibacterial agents (Abbasi et al., 2020).

Molecular Structure and Analysis

The study of the molecular structure and analysis of this compound derivatives has provided valuable insights into their properties and applications. Crystal structure studies, Hirshfeld surface analysis, and DFT calculations of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives have been conducted to understand their molecular properties and interactions (Kumara et al., 2017). Furthermore, the crystal structure of 4-Phenyl-piperazine-1-sulfonamide was determined, revealing layers of polar regions linked by hydrogen bonds and hydrophobic regions with π-π stacking interactions, offering insights into the compound's structural characteristics (Berredjem et al., 2010).